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Compound of Interest

Compound Name: 1-Butanamine, hydrofluoride

Cat. No.: B15484292

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed breakdown of the molecular weight of 1-Butanamine,
hydrofluoride. The information is presented to be a useful reference for researchers and
professionals in the fields of chemistry and drug development.

Overview of Components

1-Butanamine, hydrofluoride is the salt formed from the reaction of the weak base 1-
Butanamine and the weak acid, hydrofluoric acid (hydrogen fluoride). Understanding the
molecular weights of the individual components is crucial for determining the molecular weight
of the resulting salt.

» 1-Butanamine: An organic compound and a primary amine with a characteristic fishy,
ammonia-like odor. Its molecular formula is C4H11N.[1][2][3]

o Hydrofluoride (Hydrogen Fluoride): An inorganic compound with the chemical formula HF.[4]
[5][6] It is a colorless gas or liquid and is the precursor to hydrofluoric acid.[4]

Molecular Weight Data

The following table summarizes the molecular formulas and molecular weights of 1-
Butanamine, hydrofluoride, and their resulting salt.
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Compound Molecular Formula Molar Mass ( g/mol )
1-Butanamine C4H11N 73.1368[1][3]
Hydrofluoride HF 20.0064[5]
1-Butanamine, hydrofluoride C4H12FN 93.1432

Calculation of Molecular Weight

The molecular weight of 1-Butanamine, hydrofluoride is the sum of the molecular weights of

1-Butanamine and hydrofluoride.
e Molecular Weight of 1-Butanamine: 73.1368 g/mol [1][3]
e Molecular Weight of Hydrofluoride: 20.0064 g/mol [5]

Total Molecular Weight = 73.1368 g/mol + 20.0064 g/mol = 93.1432 g/mol

Formation of 1-Butanamine, hydrofluoride

The formation of 1-Butanamine, hydrofluoride is an acid-base reaction where the lone pair of
electrons on the nitrogen atom of 1-Butanamine accepts a proton (H+) from hydrofluoric acid.
This forms the butylammonium cation and the fluoride anion, which are ionically bonded.
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Caption: Formation of 1-Butanamine, hydrofluoride from its reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 1-Butanamine,
Hydrofluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484292#1-butanamine-hydrofluoride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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